Cas no 31040-10-5 (9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene)

9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene structure
31040-10-5 structure
Product Name:9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene
CAS No:31040-10-5
MF:C7H6N4O2
MW:178.14814043045
CID:883879
Update Time:2026-04-29

9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene Chemical and Physical Properties

Names and Identifiers

    • 9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene
    • 1,2, 4-Triazolo[4,3-a]pyridine, 3-methyl-8-nitro-
    • s-Triazolo[4,3-a]pyridine, 3-methyl-8-nitro-
    • 3-methyl-8-nitro-[1,2,4]triazolo[4,3-a]pyridine
    • 3-Methyl-8-nitro-s-triazolo< 4,3-a> pyridin
    • AC1L6RGJ
    • AC1Q2157
    • CTK4G6315
    • KST-1B2966
    • NSC116470

Computed Properties

  • Exact Mass: 178.04918
  • Monoisotopic Mass: 178.049075
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 76

Experimental Properties

  • Density: 1.57
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Refractive Index: 1.733
  • PSA: 73.33
  • LogP: 1.46910

9-methyl-5-nitro-1,7,8-triazabicyclo[4.3.0]nona-2,4,6,8-tetraene Related Literature

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